Cas no 1696671-96-1 (2-(4-Bromo-3-chloro-2-fluorophenyl)acetic acid)

• Product Name: 2-(4-Bromo-3-chloro-2-fluorophenyl)acetic acid
• CAS No: 1696671-96-1
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• CID: 5460002
• PubChem ID: 106763330
• Update Time: 2024-11-06

2-(4-Bromo-3-chloro-2-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-3-chloro-2-fluorophenyl)acetic acid
• 2-(4-Bromo-3-chloro-2-fluorophenyl)aceticacid
• Z1873778182
• Benzeneacetic acid, 4-bromo-3-chloro-2-fluoro-
• 1696671-96-1
• G75765
• EN300-1137711

• Inchi： 1S/C8H5BrClFO2/c9-5-2-1-4(3-6(12)13)8(11)7(5)10/h1-2H,3H2,(H,12,13)
• InChI Key： SPRNVLNLEBDLLA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1Cl)F)CC(=O)O

Computed Properties

• Exact Mass: 265.91455g/mol
• Monoisotopic Mass: 265.91455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.792±0.06 g/cm3(Predicted)
• Boiling Point: 359.1±37.0 °C(Predicted)
• pka: 3.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes